2,3-Dihydrofuro[2,3-B]pyridin-3-amine

• IUPAC Name: 2,3-dihydrofuro[2,3-b]pyridin-3-amine
• InChI: InChI=1S/C7H8N2O/c8-6-4-10-7-5(6)2-1-3-9-7/h1-3,6H,4,8H2
• InChI Key: FVFOKJAXSFMXAT-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=C(O1)N=CC=C2)N
• Molecular Formula: C7H8N2O
• Molecular Weight: 136.15 g/mol
• CAS RN: 870061-94-2

Description

2,3-Dihydrofuro[2,3-B]pyridin-3-amine is a chemical compound with the molecular formula C7H8N2O and a molecular weight of 136.15.

Synthesis Analysis

The synthesis of this compound derivatives involves a double reduction and double heterocyclization of 2-(3-cyano-5-hydroxy-1,5-dihydro-2H-pyrrol-2-ylidene)malononitriles in the presence of sodium borohydride. This process results in the diastereoselective formation of 2,3-diaryl-substituted 4,6-diamino-2,3-dihydrofuro[2,3-B]pyridine-5-carbonitriles.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H8N2O/c8-6-4-10-7-5(6)2-1-3-9-7/h1-3,6H,4,8H2. This code provides a specific string of characters that represent the molecular structure of the compound.

Chemical Reactions Analysis

The reaction of 2-(3-cyano-5-hydroxy-1,5-dihydro-2H-pyrrol-2-ylidene)malononitriles with an excess of sodium borohydride leads to the formation of 2,3-diaryl-substituted 4,6-diamino-2,3-dihydrofuro[2,3-B]pyridine-5-carbonitriles. This process involves the opening of the pyrrole ring in the starting compounds, followed by a double reduction and tandem closure of furan and pyridine rings.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. It has a molecular weight of 136.15.

Scientific Research Applications

Synthesis Techniques

One notable application of 2,3-Dihydrofuro[2,3-b]pyridin-3-amine is in the field of organic synthesis. It is used in the synthesis of polysubstituted 2,3-dihydrofuro[2,3-b]pyridines and 3,4-dihydro-2H-pyrano[2,3-b]pyridines through microwave-activated inverse electron demand Diels–Alder reactions. This process involves reacting 3-methylsulfanyl-1,2,4-triazines with nucleophiles, allowing the formation of substituted alkynes that undergo intramolecular reactions. This method is efficient and reduces reaction times significantly (Hajbi, Suzenet, Khouili, Lazar, & Guillaumet, 2007).

Chemical Reactivity Exploration

Another application is in exploring the chemical reactivity space of 2,3-substituted furo[2,3-b]pyridines. This involves producing 2-(alkyl or aryl)-3-ethylcarboxylate-furo[2,3-b]pyridines and then exploring their functionalization through various reactions. The reactivity of these compounds can be exploited in different chemical synthesis contexts, offering a range of potential applications (Fumagalli & da Silva Emery, 2016).

Novel Scaffold Development

This compound also plays a role in developing new molecular scaffolds. For instance, it is used in the multicomponent synthesis of novel 2,3-dihydrochromeno[4,3-d]pyrazolo[3,4-b]pyridine-1,6-diones, which display antibacterial activities. This demonstrates its potential in medicinal chemistry and drug development (Frolova, Malik, Uglinskii, Rogelj, Kornienko, & Magedov, 2011).

Catalysis and Green Chemistry

In the field of green chemistry, this compound is involved in the catalyst and solvent-free synthesis of 5-hydroxy-chromeno[2,3-b]pyridines. This method emphasizes environmentally friendly reaction conditions and highlights the compound's role in sustainable chemistry practices (Gupta & Khurana, 2017).

Safety and Hazards

The safety information for 2,3-Dihydrofuro[2,3-B]pyridin-3-amine includes several hazard statements: H302, H315, H319, H335. The compound is labeled with the GHS07 pictogram and the signal word "Warning". Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261).

Mechanism of Action

Furo[2,3-b]pyridines

This is a class of organic compounds known as furo[2,3-b]pyridines. These are polycyclic aromatic compounds containing a furan ring fused to a pyridine ring. Furan is a five-membered aromatic ring with four carbon atoms and one oxygen atom. Pyridine is a six-membered ring consisting of five carbon atoms and a nitrogen atom .

Amines

“2,3-Dihydrofuro[2,3-B]pyridin-3-amine” is an amine, which is a functional group that contains a basic nitrogen atom with a lone pair. Amines are derivatives of ammonia, wherein one or more hydrogen atoms have been replaced by a substituent such as an alkyl or aryl group .

Pharmacokinetics

The compound’s properties, such as its polarity and molecular weight, would likely influence these parameters .

Result of Action

Based on its structure, it could potentially interact with various cellular targets, leading to diverse biological effects .

Action Environment

The action, efficacy, and stability of “this compound” could potentially be influenced by various environmental factors, such as pH, temperature, and the presence of other molecules .

Synthesis routes and methods

Procedure details

To a solution of furo[2,3-b]pyridin-3(2H)-one O-methyl-oxime (22.2 mmol) in 25 mL 7N NH3 in MeOH was added Actimet M Raney-Nickel (3 g) and the reaction mixture was stirred under a H2 atmosphere at 5 bar overnight. The mixture was then filtered over Celite, washed with 100 mL MeOH and concentrated in vacuo to give the title compound as brown solid;